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Compound of Interest

Compound Name: Quasar 670

Cat. No.: B15977218

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Quasar 670, a fluorescent dye commonly

used in molecular biology applications. Following these procedural, step-by-step instructions

will help maintain a safe laboratory environment and ensure compliance with regulations.

Key Chemical and Physical Properties of Quasar
670
A summary of the key quantitative data for Quasar 670 is presented below for easy reference.

This information is critical for understanding the chemical nature of the compound and for

making informed decisions on its handling and disposal.
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Property Value

Chemical Formula C₃₇H₄₉N₃O₆P[1]

Molecular Weight 662.78 g/mol [1]

Appearance Solid

Absorption Maximum (λmax) 647 nm[1][2][3][4]

Emission Maximum (λmax) 670 nm[1][2][3][4]

Extinction Coefficient at λmax 187,000 M⁻¹cm⁻¹[1][3][4]

Extinction Coefficient at 260 nm 2,800 M⁻¹cm⁻¹[1][4]

Experimental Protocols: Disposal Procedures
The following step-by-step guide outlines the recommended procedure for the safe disposal of

Quasar 670. This protocol is based on information from safety data sheets for products

containing Quasar 670 and general best practices for laboratory chemical waste management.

1. Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling Quasar 670 waste.

This includes:

Safety glasses with side shields or goggles.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

2. Waste Segregation and Collection:

Solid Waste:

Collect solid Quasar 670 waste, such as contaminated consumables (e.g., pipette tips,

microfuge tubes), in a designated, clearly labeled, and sealed container.
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The container should be made of a material compatible with the chemical. A high-density

polyethylene (HDPE) container is a suitable option.

Label the container as "Hazardous Chemical Waste: Quasar 670" and include the date of

accumulation.

Liquid Waste:

Collect liquid waste containing Quasar 670 in a dedicated, sealed, and clearly labeled

waste container.

Do not mix Quasar 670 waste with other chemical waste streams unless compatibility has

been confirmed.

The container should be stored in a secondary containment tray to prevent spills.

Label the container as "Hazardous Chemical Waste: Quasar 670 Solution" and list all

components of the solution.

3. Storage of Waste:

Store the sealed waste containers in a cool, dry, and well-ventilated area designated for

hazardous waste.[5]

Keep waste containers away from incompatible materials, heat, and direct sunlight.[5]

4. Final Disposal:

Dispose of the collected Quasar 670 waste through your institution's hazardous waste

management program.

Follow all local, regional, national, and international regulations for the disposal of chemical

waste.[5]

Provide the hazardous waste disposal team with a completed waste manifest, accurately

describing the contents of the container.

5. Spill and Emergency Procedures:
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In case of a spill, immediately alert others in the area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite,

sand, or chemical absorbent pads).

Collect the absorbed material and any contaminated items into a sealed container for

hazardous waste disposal.

Clean the spill area with a suitable detergent and water.

In case of eye contact, immediately flush the eyes with copious amounts of water for at least

15 minutes, removing contact lenses if present and easy to do so. Seek immediate medical

attention.[5]

In case of skin contact, wash the affected area thoroughly with soap and water.[6] Remove

contaminated clothing.

If inhaled, move to fresh air.[5]

If swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5]

Quasar 670 Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of Quasar 670,

from initial handling to final disposal.
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Caption: Decision workflow for the safe disposal of Quasar 670 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15977218/docs#safeguarding-your-research-proper-
disposal-of-quasar-670]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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